Cas no 192566-65-7 (9alpha,11,12-trihydroxydrim-7-en-6-one)

• Product Name: 9alpha,11,12-trihydroxydrim-7-en-6-one
• CAS No: 192566-65-7
• Molecular Formula: C₁₅H₂₄O₄
• Molecular Weight: 268.349
• CID: 1996028
• PubChem ID: 10683340

9alpha,11,12-trihydroxydrim-7-en-6-one Properties

Names and Identifiers

• 9alpha,11,12-trihydroxydrim-7-en-6-one
• 9α,11,12-Trihydroxydrim-7-en-6-one
• (4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one
• 192566-65-7
• AKOS040761301
• 9alpha,11,12-Trihydroxydrim-7-en-6-one
• CS-0158661

• InChIKey： XDCICCSDIUXWSU-AEGPPILISA-N
• Inchi： InChI=1S/C15H24O4/c1-13(2)5-4-6-14(3)12(13)11(18)7-10(8-16)15(14,19)9-17/h7,12,16-17,19H,4-6,8-9H2,1-3H3/t12-,14-,15+/m0/s1
• SMILES： CC1(CCCC2(C1C(=O)C=C(C2(CO)O)CO)C)C

Computed Properties

• Exact Mass: 268.16745924g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.16745924g/mol
• Heavy Atom Count: 19
• Complexity: 426
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones